![molecular formula C12H9BrFNO B2509082 4-Bromo-1-(2-fluorobenzyl)pyridin-2(1H)-one CAS No. 2091867-04-6](/img/structure/B2509082.png)
4-Bromo-1-(2-fluorobenzyl)pyridin-2(1H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-Bromo-1-(2-fluorobenzyl)pyridin-2(1H)-one, also known as 4-FBFP, is a halogenated pyridine derivative that has been studied extensively in recent years due to its potential applications in medicinal chemistry, organic synthesis, and drug discovery. 4-FBFP has a unique combination of structural features that make it an attractive substrate for a wide range of reactions and its ability to undergo various synthetic transformations.
Scientific Research Applications
- Protodeboronation : Unlike many alkyl boronic esters, 4-bromo-2-fluorobenzylpyridin-2(1H)-one undergoes catalytic protodeboronation. This radical-based process enables the removal of the boron moiety, allowing for further synthetic transformations .
- Anti-Markovnikov Hydromethylation : The hydromethylation sequence, combined with a Matteson–CH₂–homologation, leads to formal anti-Markovnikov alkene hydromethylation. This transformation is valuable but previously unknown .
- Biological Activity : Researchers have explored 1H-pyrrolo[2,3-b]pyridine derivatives (including 4-bromo-2-fluorobenzylpyridin-2(1H)-one) as FGFR inhibitors. Abnormal FGFR activation is implicated in various cancers, making FGFR-targeted compounds promising for cancer therapy .
- Total Synthesis : 4-Bromo-1-(2-fluorobenzyl)pyridin-2(1H)-one has been used in the formal total synthesis of natural products such as δ-®-coniceine and indolizidine 209B . These applications highlight its versatility in complex molecule construction.
Catalysis and Hydromethylation
FGFR Inhibitors
Natural Product Synthesis
properties
IUPAC Name |
4-bromo-1-[(2-fluorophenyl)methyl]pyridin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9BrFNO/c13-10-5-6-15(12(16)7-10)8-9-3-1-2-4-11(9)14/h1-7H,8H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CEZOZFKWDONFFD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CN2C=CC(=CC2=O)Br)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9BrFNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-1-(2-fluorobenzyl)pyridin-2(1H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.